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Compound of Interest

Compound Name: Chromanone 2

Cat. No.: B8317555

Executive Safety Summary

Immediate Action Required:

e Strict Prohibition: Under no circumstances should Chromanone derivatives (2-Chromanone
or 4-Chromanone) be discharged into municipal wastewater or laboratory sink drains.[1][2][3]
These compounds exhibit significant aquatic toxicity and long-term environmental
persistence.[1][2][4]

» Disposal Method: The only compliant disposal route is high-temperature incineration
equipped with an afterburner and scrubber.[1][2]

e Segregation: Segregate from strong oxidizers immediately.[1] Chromanone derivatives are
combustible organic ketones; contact with oxidizers (e.g., nitric acid, perchlorates) poses a
fire/explosion risk.[1][2]

Chemical Identification & Risk Profile

"Chromanone 2" typically refers to 2-Chromanone (3,4-Dihydrocoumarin) or is a shorthand for
4-Chromanone (2,3-dihydro-1-benzopyran-4-one).[1][2][3] In drug development, these are
common scaffolds.[1][2] While the base molecules are hazardous, they are structurally related
to Warfarin (a 4-hydroxycoumarin derivative), which is an acutely toxic P-listed waste (P001).[1]

[2](3]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8317555?utm_src=pdf-interest
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://sds.aquaphoenixsci.com/SDS/Potassium%20Chromate%202%20percent%20(PC8020SS)_GHS-US_en_2023-11-29.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://www.benchchem.com/product/b8317555?utm_src=pdf-body
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8317555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

Crucial Verification: You must verify if your specific "Chromanone 2" is a functionalized
derivative.[1] If it contains a 4-hydroxy-3-(3-o0xo-1-phenylbutyl) moiety, it must be handled as P-
listed acute hazardous waste.[1][2][3] The protocol below assumes the standard reagent grade

(2- or 4-Chromanone).

hvsicochemical |

Property

4-Chromanone
(CAS 491-37-2)

2-Chromanone
(CAS 119-84-6)

Operational Impact

Physical State

Solid (Low melting
point ~37°C)

Liquid or Low-Melting
Solid

May solidify in waste
lines; do not pour
molten.[1][2][3]

Flash Point

>110°C (Closed Cup)

>110°C

Combustible.[3]
Classify as D001 if
mixed with flammable

solvents.[1]

Water Solubility

Low (~3 g/L)

Low / Hydrolyzes

slowly

Bioaccumulative
potential. Do not wash

down drains.[3]

Incompatible with

Incompatible with

Segregation Critical.

Store away from

Reactivity o Strong o ) )
Oxidizers o Nitric/Sulfuric acid
Bases/Oxidizers
waste.[3]
] N PPE (Nitrile gloves,
o ) ) Skin Sensitizer / Eye
Toxicity Skin/Eye Irritant Goggles) mandatory.

Damage

[1]3]

Decision Logic & Disposal Workflow

The following decision tree outlines the logical flow for categorizing and disposing of

Chromanone waste.
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Waste Generation:
Chromanone 2/ 4

Check Structure:
Is it a Warfarin Derivative?

Yes (Warfarin-like) o (Standard Reagent)

P-LISTED WASTE (P001)
Triple Rinse Required Physical Form?
Acute Hazard Protocol

Liquid/Solution

Liquid Waste Stream
(Reaction mixtures, mother liquor)

Solid Waste Stream
(Contaminated wipes, pure solid)

Mixed with Halogens?
(DCM, Chloroform)

No Yes (>2% Halogens)

Stream C: Stream A: Stream B:

Solid Hazardous Waste
(Incineration)

Non-Halogenated Organic Halogenated Organic
(High BTU Incineration) (Specific Incineration)
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Figure 1: Decision matrix for segregating Chromanone waste streams based on chemical
structure and solvent composition.

Detailed Operational Protocols

Protocol A: Liquid Waste Disposal (Solutions & Mother
Liquors)

Objective: To safely containerize liquid waste containing Chromanone dissolved in organic
solvents.[1]

o Container Selection: Use High-Density Polyethylene (HDPE) or amber glass carboys.[1][2]
Avoid metal containers if the mixture contains acidic byproducts.[1]

e Solvent Compatibility:

o Preferred: Acetone, Ethyl Acetate, Ethanol (Non-halogenated stream).[1][2]

o Acceptable: Dichloromethane (Must be segregated into Halogenated stream).[1]
o Transfer Procedure:

o Perform all transfers inside a fume hood.[1]

o Use a funnel with a mesh filter to catch stir bars or solids.[1]

o Do not fill >90% capacity to allow for thermal expansion.[1]
e Labeling:

o Label as "Hazardous Waste."[1]

o List constituents: e.g., "Acetone (80%), 4-Chromanone (20%)".[1][2][3]

o Hazard Checkboxes: Check "Flammable" and "Toxic/Irritant."[1]

Protocol B: Solid Waste Disposal (Pure Substance &
Debris)
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Objective: Disposal of expired pure solids, contaminated weighing boats, gloves, and silica gel.

[1][2]

Primary Containment: Place solid waste into a clear, heavy-duty polyethylene bag (minimum
4 mil thickness).[1][2]

e Double Bagging: If the waste is fine powder (dust hazard), double bag to prevent release
upon compaction.[1][2]

o Sharps: If Chromanone is on broken glass or needles, place immediately into a rigid
biohazard/sharps container, not soft bags.[1][2]

» Labeling: Label the outer bag/container clearly with the chemical name and CAS number
(e.g., CAS 491-37-2).

Protocol C: Spill Contingency (Emergency Response)

Scenario: Benchtop spill of 2-Chromanone (liquid) or 4-Chromanone (solid).

Evacuate & Ventilate: Remove ignition sources. 2-Chromanone vapors can be irritating.[1][2]

[41051(6]07118]

PPE: Don nitrile gloves (double layer recommended), lab coat, and safety goggles.[1][2]

Containment:

o Liquid: Surround with absorbent pillows or vermiculite.[1] Do not use sawdust
(combustible).[1]

o Solid: Cover with wet paper towels to prevent dust generation, then wipe up.[1][2]

Cleanup:
o Clean the surface with a soap/water solution followed by an acetone wipe.[1]

o Place all cleanup materials into the Solid Hazardous Waste stream (Protocol B).[1]
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Regulatory Compliance & Waste Codes (US
EPA/RCRA)

Proper coding ensures your facility avoids fines and ensures the incinerator facility accepts the

waste.[1]
Waste Type EPA Waste Code Justification
Unless it is a Warfarin
derivative (P001/U248), it is
Pure Chromanone None (Non-listed) not P/U listed.[1][2][3] It is

regulated as "characteristic"

waste if ignitable.[1]

If flash point <60°C (due to
Solvent Mixture D001 solvent carrier like
Acetone/EtOH).[3]

If mixed with >10% spent
Halogenated Mix F002 / D019 halogenated solvents (DCM,
Chloroform).[1][3]

Strict Liability: If the specific
Warfarin Analog P0O01 "Chromanone 2" is a Warfarin
salt >0.3%.[1][3][9]

Self-Validating System: To ensure compliance, perform a "Flash Point Check" on your liquid
waste stream.[1][2] If the mixture flashes below 60°C, it must be coded D001.[1][2] If the
mixture contains halogenated solvents, the label must explicitly state "Halogenated" to prevent
damage to the incinerator's catalytic oxidizers.[1][2]

References

« US Environmental Protection Agency (EPA). (2023).[1] Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

e PubChem. (2023).[1] Compound Summary: 4-Chromanone (CID 68110).[1][2] National
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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